4-(2-o-Tolyl-ethyl)-pyridin-2-ylamine

• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 4-[2-(2-methylphenyl)ethyl]pyridin-2-amine
• InChI: InChI=1S/C14H16N2/c1-11-4-2-3-5-13(11)7-6-12-8-9-16-14(15)10-12/h2-5,8-10H,6-7H2,1H3,(H2,15,16)
• InChI Key: UCDFKARWZLCPAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC2=CC(=NC=C2)N

Description

4-(2-o-Tolyl-ethyl)-pyridin-2-ylamine is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of mixture of E and Z 4-(2-o-Tolyl-vinyl)-pyridin-2-ylamine (200 mg, 0.95 mmol) in methanol (10 mL) is added 5% palladium on carbon (20 mg). The mixture is purged and back filled with hydrogen three times using a hydrogen balloon. The reaction is then stirred at room temperature for 3 hours under the hydrogen atmosphere. The palladium on carbon is filtered and the filtrate is concentrated to give the desired product (198 mg).